Cas no 1675207-05-2 (5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one)

• Product Name: 5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one
• CAS No: 1675207-05-2
• MF: C₁₇H₁₁BrF₃NO₂
• MW: 398.173954248428
• CID: 5844456
• Update Time: 2025-11-01

5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one

• Inchi： 1S/C17H11BrF3NO2/c1-24-15-8-11-9(6-13(15)18)5-10(16(11)23)7-14-12(17(19,20)21)3-2-4-22-14/h2-4,6-8H,5H2,1H3/b10-7+
• InChI Key： PBNMHQKQOWSDID-JXMROGBWSA-N
• SMILES： O=C1/C(/CC2=CC(Br)=C(OC)C=C12)=C/C1N=CC=CC=1C(F)(F)F

Additional information on 5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one

Introduction to 5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one (CAS No. 1675207-05-2)

5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound, identified by the CAS number 1675207-05-2, belongs to a class of molecules that exhibit promising activities in various biological assays. Its molecular framework integrates several key functional groups, including a bromo substituent, a methoxy group, and a trifluoromethyl-pyridinylmethylene moiety, which collectively contribute to its unique chemical and biological characteristics.

The indanone core of 5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one is a well-known scaffold in drug discovery, renowned for its versatility in modulating biological targets. The presence of the bromo atom at the 5-position and the methoxy group at the 6-position introduces specific electronic and steric effects that can influence the compound's interactions with biological receptors. Additionally, the 3-trifluoromethyl-pyridin-2-ylmethylene substituent enhances the molecule's lipophilicity and contributes to its binding affinity, making it an attractive candidate for further pharmacological exploration.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. In this context, 5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one has been subjected to rigorous virtual screening and experimental validation to assess its potential therapeutic applications. Studies have demonstrated that this compound exhibits notable inhibitory activity against various enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents.

Moreover, the structural features of 5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one align well with the principles of ligand-based drug design. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, while the pyridinylmethylene moiety provides a hydrogen bonding interface suitable for receptor interaction. These attributes have prompted researchers to explore its potential as a lead compound for further optimization towards therapeutic efficacy and selectivity.

In vitro studies have revealed that 5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one demonstrates significant activity against enzymes such as COX-2 and LOX, which are key players in inflammation. The compound's ability to modulate these enzymes suggests its utility in developing novel anti-inflammatory therapies with improved selectivity over existing drugs. Additionally, preliminary data indicate that it may exhibit chemopreventive properties by interfering with signaling pathways associated with cancer cell proliferation.

The synthesis of 5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one involves multi-step organic transformations that highlight the synthetic versatility of indanone derivatives. The introduction of the bromo and methoxy groups is typically achieved through electrophilic aromatic substitution reactions, while the pyridinylmethylene functionality is incorporated via condensation reactions. These synthetic strategies underscore the feasibility of producing analogs with modified substituents for structure-based drug design purposes.

As research in medicinal chemistry continues to evolve, compounds like 5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-1-one serve as valuable starting points for developing new therapeutic agents. The integration of computational modeling with experimental validation has accelerated the discovery process, enabling rapid progression from hit identification to lead optimization. This compound exemplifies how structural complexity can be leveraged to achieve high biological activity, paving the way for innovative drug development strategies.

The future prospects of 5-Bromo-6-methoxy-2-(3-trifluoromethyl-pyridin-2-ylmethylene)-indan-l-one are further enhanced by its compatibility with modern drug discovery technologies. Advances in crystallography and NMR spectroscopy have provided insights into its binding mode at target proteins, facilitating rational design modifications. Additionally, green chemistry principles are being increasingly applied to optimize synthetic routes, ensuring sustainable production methods for this promising scaffold.

In conclusion, 5-Bromo-l6-methoxy-Z(3-trifluorornethyl-pyridin-Z-ylmethylene)-indan-I-one (CAS No.l 67S207-OOS) represents a significant advancement in medicinal chemistry due to its unique structural features and bioactivity profile. Its potential applications in anti-inflammatory and chemopreventive therapies make it a compelling subject for further investigation. As research progresses, this compound will continue to contribute valuable insights into drug design principles and therapeutic strategies.